5,7-Dichloro-8-hydroxyquinoline-2-carboxylic acid

• Molecular Formula: C10H5Cl2NO3
• Molecular Weight: 258.05 g/mol
• IUPAC Name: 5,7-dichloro-8-hydroxyquinoline-2-carboxylic acid
• InChI: InChI=1S/C10H5Cl2NO3/c11-5-3-6(12)9(14)8-4(5)1-2-7(13-8)10(15)16/h1-3,14H,(H,15,16)
• InChI Key: CBYISCBRJOBPGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1C(=CC(=C2O)Cl)Cl)C(=O)O

Description

5,7-Dichloro-8-hydroxyquinoline-2-carboxylic acid is a useful research compound. Its molecular formula is C10H5Cl2NO3 and its molecular weight is 258.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5,7-dichloro-8-benzyloxy-quinoline-2-carboxylic acid 18 (2.56 g, 7.35 mmol) and concentrated hydrochloric acid (25 mL) was stirred at RT for 48 h, and then concentrated to dryness. The resulting residue was washed with diethyl ether (20 mL×2). This provided 5,7-dichloro-8-hydroxyquinoline-2-carboxylic acid 19 as a yellow solid (1.78 g, 94%). 1H NMR (CDCl3/DMSO-d6 (19:1), 400 MHz): δ 10.60 (br, 1H), 8.53 (d, J=8.8, 1H), 8.22 (d, J=8.8, 1H), 7.60 (s, 1H).